Cas no 890045-10-0 (6-Chloro-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine)

6-Chloro-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine structure
890045-10-0 structure
Product Name:6-Chloro-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine
CAS No:890045-10-0
MF:C10H12ClNO
MW:197.661381721497
CID:1936700
PubChem ID:25219750
Update Time:2025-04-21

6-Chloro-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazine, 6-chloro-2-ethyl-3,4-dihydro-
    • 6-Chloro-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine
    • LS-02659
    • AKOS016344048
    • AKOS000265760
    • CS-0296855
    • EN300-1450246
    • 890045-10-0
    • SCHEMBL24997269
    • STK504385
    • ALBB-007228
    • 6-Chloro-2-ethyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • Inchi: 1S/C10H12ClNO/c1-2-8-6-12-9-5-7(11)3-4-10(9)13-8/h3-5,8,12H,2,6H2,1H3
    • InChI Key: QHMWWRCUIVCEAV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NCC(CC)O2

Computed Properties

  • Exact Mass: 197.0607417Da
  • Monoisotopic Mass: 197.0607417Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų

6-Chloro-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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6-Chloro-2-ethyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
890045-10-0 97%
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Enamine
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Enamine
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Enamine
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Enamine
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